Cas no 1782454-20-9 (N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine)

• Product Name: N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine
• CAS No: 1782454-20-9
• MF: C₆H₁₁F₃N₂
• MW: 168.160151720047
• CID: 6206204
• PubChem ID: 84717267
• Update Time: 2025-11-06

N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine
• 1782454-20-9
• EN300-19525096

• Inchi： 1S/C6H11F3N2/c7-6(8,9)5(3-10)11-4-1-2-4/h4-5,11H,1-3,10H2
• InChI Key： XCOLURUHEXTHES-UHFFFAOYSA-N
• SMILES： FC(C(CN)NC1CC1)(F)F

Computed Properties

• Exact Mass: 168.08743285g/mol
• Monoisotopic Mass: 168.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine

N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine (CAS 1782454-20-9): A Versatile Fluorinated Diamine Building Block

In the rapidly evolving field of fluorinated organic compounds, N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine (CAS 1782454-20-9) has emerged as a valuable building block for pharmaceutical and materials science applications. This cyclopropylamine derivative features a unique combination of structural elements - a trifluoromethyl group, a diamine backbone, and a cyclopropyl moiety - that make it particularly interesting for modern drug discovery and specialty chemical development.

The compound's molecular structure contains several pharmacologically relevant features that researchers are actively exploring. The 3,3,3-trifluoropropane segment provides enhanced metabolic stability and membrane permeability, while the cyclopropyl group can confer conformational restriction to potential drug candidates. These properties align with current trends in medicinal chemistry where researchers seek fluorinated bioactive compounds with improved pharmacokinetic profiles.

Recent literature highlights growing interest in N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine derivatives as potential intermediates for:

• Kinase inhibitor development (addressing needs in oncology research)

• Antiviral compound synthesis (particularly relevant in post-pandemic drug discovery)

• Agrochemical applications (for developing next-generation crop protection agents)

The synthetic versatility of CAS 1782454-20-9 allows for multiple derivatization pathways. Chemists can modify either amine group independently, enabling the creation of diverse molecular architectures. This flexibility makes it valuable for combinatorial chemistry approaches and structure-activity relationship studies.

From a materials science perspective, the trifluoromethyl-diamine structure offers potential applications in:

• Specialty polymer development (particularly fluoropolymers with unique surface properties)

• Liquid crystal formulations (where fluorinated diamines can influence mesophase behavior)

• Advanced coating technologies (leveraging the compound's potential to modify surface energies)

The commercial availability of N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound with purity levels ranging from 95% to 99%, suitable for most synthetic applications. Proper storage under inert atmosphere at low temperatures (typically -20°C) is recommended to maintain stability.

Analytical characterization of this compound typically involves:

• NMR spectroscopy (both 1H and 19F NMR provide distinct fingerprints)

• Mass spectrometry (for confirmation of molecular weight and fragmentation patterns)

• HPLC analysis (for purity assessment)

Safety considerations for handling CAS 1782454-20-9 are similar to those for most organic amines. Standard laboratory precautions including proper ventilation, personal protective equipment, and avoidance of direct contact are recommended. The compound's exact toxicological profile continues to be evaluated as part of ongoing research efforts.

Looking ahead, the future applications of N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine appear promising. Several patent applications in 2022-2023 have disclosed its use as a key intermediate in novel therapeutic agents, particularly in the areas of:

• Targeted cancer therapies (especially protein degradation approaches)

• Neurodegenerative disease research (addressing unmet medical needs)

• Anti-inflammatory drugs (with potential applications in autoimmune disorders)

The unique combination of a cyclopropyl group and trifluoromethyl substitution in this diamine structure continues to attract attention from synthetic chemists. Recent methodological advances have improved the efficiency of incorporating this building block into complex molecules, further enhancing its utility in modern chemical synthesis.

For researchers considering working with N2-cyclopropyl-3,3,3-trifluoropropane-1,2-diamine, several key resources are available:

• Technical datasheets from major chemical suppliers

• Published synthetic protocols in recent organic chemistry literature

• Computational modeling data for predicting reactivity and properties

As the field of fluorinated bioactive compounds continues to expand, CAS 1782454-20-9 represents an important tool for medicinal chemists and materials scientists alike. Its balanced combination of structural features, synthetic versatility, and potential biological activity make it a compound worth watching in coming years.